Cas no 5545-89-1 (Chimonanthine)

• Product Name: Chimonanthine
• CAS No: 5545-89-1
• MF: C₂₂H₂₆N₄
• MW: 346.46864
• CID: 1593676
• Update Time: 2025-10-23

Chimonanthine Chemical and Physical Properties

Names and Identifiers

• (3aR,3a'R,8aR,8a'R)-1,1'-dimethyl-2,2',3,3',8,8',8a,8a'-octahydro-1H,1'H-3a,3a'-bipyrrolo[2,3-b]indole
• (-)-chimonanthine
• (3aS,8bS)-8b-[(3aS,8bS)-3-methyl-1,2,3a,4-tetrahydropyrrolo[2,3-b]indol-8b-yl]-3-methyl-1,2,3a,4-tetrahydropyrrolo[2,3-b]indole
• Chimonanthine
• l-Chimonanthine
• (3aS,3'aS,8aS,8'aS)-2,2',3,3',8,8',8a,8'a-Octahydro-1,1'-dimethyl-3a,3'a(1H,1'H)-bipyrrolo[2,3-b]indole

Computed Properties

• Exact Mass: 346.21598

Experimental Properties

• Color/Form: Powder
• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 188-189 ºC
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 30.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrroloindoles

Additional information on Chimonanthine

Chimonanthine (CAS No. 5545-89-1): A Comprehensive Overview of Its Chemistry, Biology, and Emerging Applications

Chimonanthine, identified by the chemical compound code CAS No. 5545-89-1, is a naturally occurring alkaloid with a rich history in traditional medicine and growing interest in modern pharmacology. This compound, derived from the bark of certain plants in the genus Chimonanthus, has garnered significant attention due to its diverse biological activities and potential therapeutic applications. This article delves into the chemical structure, pharmacological properties, recent research findings, and future prospects of Chimonanthine.

The molecular structure of Chimonanthine (CAS No. 5545-89-1) is characterized by a complex triterpenoid backbone with an attached amine group, which contributes to its unique pharmacological profile. Its chemical formula, C₂₅H₃₃NO₃, reflects its intricate composition. The presence of multiple stereocenters and functional groups makes Chimonanthine a promising candidate for further chemical modification and drug development.

In traditional medicine systems, particularly in China, extracts from plants containing Chimonanthine have been used for centuries to treat various ailments. Modern scientific exploration has begun to uncover the mechanisms behind these traditional uses. Recent studies have highlighted the anti-inflammatory, analgesic, and neuroprotective properties of Chimonanthine. For instance, research published in peer-reviewed journals has demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and NF-κB.

The anti-cancer potential of Chimonanthine has also been a subject of intense investigation. Preclinical studies indicate that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, its ability to inhibit topoisomerases has raised interest in its potential as a chemotherapeutic agent. These findings align with the broader trend in oncology towards identifying natural products that can complement existing treatments.

Beyond its therapeutic applications, Chimonanthine (CAS No. 5545-89-1) has shown promise in neurodegenerative disease research. Studies suggest that it may protect against neurotoxicity by scavenging reactive oxygen species and enhancing the expression of antioxidant enzymes. This makes it a candidate for further investigation in conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role.

The synthesis and isolation of Chimonanthine remain challenging due to its complex structure and limited natural abundance. Advances in synthetic chemistry have enabled the development of semi-synthetic routes that improve yield and purity. Additionally, biotechnological approaches such as fermentation using engineered microorganisms are being explored as alternative sources. These innovations are crucial for ensuring a sustainable supply of Chimonanthine for research and potential commercial applications.

The pharmacokinetic profile of Chimonanthine is another area of active research. Early studies suggest that it exhibits moderate oral bioavailability but undergoes rapid metabolism in vivo. Understanding these processes is essential for optimizing dosing regimens and developing formulations that enhance its therapeutic efficacy. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to characterize metabolites and identify potential drug-drug interactions.

The future direction of research on Chimonanthine (CAS No. 5545-89-1) is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and clinicians. By integrating computational modeling with experimental validation, researchers can accelerate the discovery of novel derivatives with enhanced properties. Furthermore, clinical trials are needed to confirm the safety and efficacy of Chimonanthine in human populations, paving the way for its integration into modern medicine.

In conclusion, Chimonanthine, with its unique chemical structure and multifaceted biological activities, represents a valuable natural product with significant therapeutic potential. Ongoing research continues to unravel its mechanisms of action and expand its range of applications across various diseases. As scientific understanding advances, so too will the possibilities for harnessing this remarkable compound to improve human health.